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Introduction
4-Methylumbelliferyl oleate (4-MUO) is a fluorogenic substrate widely used for the sensitive

and continuous measurement of lipase and esterase activity.[1][2] The principle of the assay is

based on the enzymatic hydrolysis of the non-fluorescent 4-MUO to release oleic acid and the

highly fluorescent product, 4-methylumbelliferone (4-MU). The fluorescence of 4-MU can be

monitored in real-time, providing a direct measure of enzyme activity.[1] This application note

provides detailed protocols for utilizing 4-MUO in various cell-based assay formats, including

the determination of intracellular lipase activity, high-throughput screening of lipase inhibitors,

and the specific measurement of lysosomal acid lipase activity.

Principle of the Assay
The enzymatic reaction at the core of these assays is the hydrolysis of 4-Methylumbelliferyl
oleate by lipases. This reaction breaks the ester bond, liberating the fluorescent molecule 4-

methylumbelliferone (4-MU), which can be quantified.
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Enzymatic Hydrolysis

4-Methylumbelliferyl Oleate (Non-fluorescent)
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Workflow: Intracellular Lipase Activity

1. Seed cells in a 96-well plate and culture overnight

2. Wash cells with PBS

3. Lyse cells with lysis buffer

5. Add 4-MUO working solution to cell lysates

4. Prepare 4-MUO working solution in assay buffer

6. Incubate at 37°C, protected from light

7. Measure fluorescence (Ex/Em ~330/450 nm)
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Workflow: HTS for Lipase Inhibitors

1. Seed cells and culture overnight

2. Lyse cells

3. Add compounds and controls to wells

4. Pre-incubate with compounds

5. Add 4-MUO working solution

6. Incubate at 37°C

7. Measure fluorescence

8. Calculate % inhibition
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Workflow: LAL Activity in Fibroblasts

1. Culture fibroblasts to confluency

2. Harvest and wash cells

3. Lyse cells (e.g., sonication or freeze-thaw)

5. Add cell lysate to 4-MUO solution

4. Prepare 4-MUO in acetate buffer (pH 4.0-4.5)

6. Incubate at 37°C

7. Stop reaction with high pH buffer

8. Measure fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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